6-Methylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid

• IUPAC Name: 6-methylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• InChI: InChI=1S/C8H7N3O2/c1-5-3-9-7-2-6(8(12)13)10-11(7)4-5/h2-4H,1H3,(H,12,13)
• InChI Key: KTXQJOIYJTZWDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CC(=N2)C(=O)O)N=C1
• Molecular Formula: C8H7N3O2
• DSSTOX Substance ID: DTXSID60594450
• Molecular Weight: 177.16 g/mol
• CAS RN: 889939-98-4

Description

“6-Methylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid” is a reactant used in the preparation of DPP-IV inhibitors. It has a molecular formula of C8H7N3O2.

Synthesis Analysis

While specific synthesis methods for “6-Methylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid” were not found, pyrazolo[1,5-a]pyrimidines have been synthesized using simpler and greener methodologies. The synthetic methodology has a relative mass efficiency (RME) of 40–53%, which is more efficient than those of BODIPYS (RME: 1.31–17.9%).

Molecular Structure Analysis

The molecular structure of “6-Methylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid” is represented by the formula C8H7N3O2.

Chemical Reactions Analysis

“6-Methylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid” is used as a reactant in the preparation of DPP-IV inhibitors.

Physical And Chemical Properties Analysis

“6-Methylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid” appears as a white to light yellow powder or crystal. It has a melting point of 238 °C (dec.). The compound has a density of 1.49±0.1 g/cm3 at 20 ºC 760 Torr. It is slightly soluble in DMSO and methanol when heated.

Mechanism of Action

Target of Action

The primary target of 6-Methylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid is the Dipeptidyl Peptidase-IV (DPP-IV) enzyme . DPP-IV plays a crucial role in glucose metabolism by degrading incretin hormones, which stimulate a decrease in blood glucose levels .

Mode of Action

6-Methylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid acts as a DPP-IV inhibitor . By inhibiting DPP-IV, it prolongs the action of incretin hormones, leading to increased insulin synthesis and release, and decreased glucagon release .

Biochemical Pathways

The inhibition of DPP-IV affects the incretin metabolic pathway . The incretin hormones, GIP (Glucose-dependent Insulinotropic Polypeptide) and GLP-1 (Glucagon-Like Peptide-1), are responsible for stimulating insulin release. By inhibiting DPP-IV, the degradation of these hormones is reduced, leading to an increase in their concentration and thus enhancing their insulinotropic effects .

Pharmacokinetics

As a dpp-iv inhibitor, it is expected to be well absorbed and distributed throughout the body, metabolized primarily in the liver, and excreted via the kidneys .

Result of Action

The result of the action of 6-Methylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid is an increase in insulin levels and a decrease in blood glucose levels . This makes it potentially useful in the treatment of type 2 diabetes .

Action Environment

The action, efficacy, and stability of 6-Methylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid can be influenced by various environmental factors. These may include the pH of the gastrointestinal tract affecting absorption, the presence of other medications affecting metabolism, and individual patient factors such as renal and hepatic function affecting distribution and excretion .

Safety and Hazards

When handling “6-Methylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid”, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is recommended. Ensure adequate ventilation and remove all sources of ignition.